4-methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate

• CAS RN: 112121-61-6
• Molecular Formula: C18H14O5
• Molecular Weight: 310.3g/mol
• IUPAC Name: (4-methyl-2-oxochromen-7-yl) 4-methoxybenzoate
• InChI: InChI=1S/C18H14O5/c1-11-9-17(19)23-16-10-14(7-8-15(11)16)22-18(20)12-3-5-13(21-2)6-4-12/h3-10H,1-2H3
• InChI Key: JEXBVAMQOGQRLX-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=C(C=C3)OC

Description

The compound “4-methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate” is a derivative of coumarin. Coumarins are a type of chemical compound found in many plants. They have a 2H-chromen-2-one backbone, which is also known as a benzopyrone structure. The “4-methyl-2-oxo-2H-chromen-7-yl” part of the compound indicates a substitution on the 7th position of the coumarin structure. The “4-methoxybenzoate” suggests the presence of a benzoate ester group, which is a common functional group in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely feature a planar coumarin core with a benzoate ester group extending from the 7th position. The presence of the ester group may introduce some degree of rotational freedom, depending on the exact spatial arrangement of the atoms.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, coumarin derivatives are known to participate in a variety of chemical reactions. They can act as electrophiles in reactions with nucleophiles, and the ester group could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the ester group may increase its polarity compared to coumarin itself, potentially affecting its solubility in various solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Some coumarin derivatives have been found to exhibit antimicrobial, anti-inflammatory, and antiviral activities.

Safety and Hazards

As with any chemical compound, handling “4-methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate” would require appropriate safety precautions. Without specific information, it’s generally advisable to avoid inhalation, ingestion, or direct skin contact.

Future Directions

Future research could explore the potential biological activities of this compound, given the known activities of related coumarin derivatives. It would also be interesting to investigate its physical and chemical properties in more detail.